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Compound of Interest

Compound Name: Epinephrine bitartrate

Cat. No.: B092515 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich und detaillierte experimentelle Daten zur

Überprüfung der Reinheit von Epinephrinbitartrat, einer entscheidenden Komponente in

zahlreichen Forschungs- und Entwicklungsanwendungen. Die Gewährleistung der Reinheit von

Epinephrinbitartrat ist für die Validität und Reproduzierbarkeit experimenteller Ergebnisse von

größter Bedeutung.

Vergleich der Analysemethoden zur
Reinheitsprüfung
Die Reinheit von Epinephrinbitartrat wird durch eine Kombination von pharmakopöischen und

chromatographischen Methoden sichergestellt. Die Monographien des United States

Pharmacopeia (USP) und des Europäischen Arzneibuchs (Ph. Eur.) legen die offiziellen

Standards fest.
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Analysemethode Zweck
Akzeptanzkriterien
(Beispiel USP)

Titration (Assay)

Bestimmung des

Gesamtgehalts an

Epinephrinbitartrat.

97,0 % - 102,0 % (auf

getrockneter Basis)[1]

Spezifische Drehung

Bestätigung der korrekten

chiralen Form

(Enantiomerenreinheit).

-50° bis -53,5°

UV-Spektrophotometrie
Begrenzung der

Verunreinigung Adrenalon.

Absorptionsvermögen bei 310

nm nicht mehr als 0,2[1]

Dünnschichtchromatographie

(TLC)

Nachweis und Begrenzung der

Verunreinigung

Norepinephrinbitartrat.

Der Fleck der Testlösung ist

nicht intensiver als der des

Standards.[1]

Hochleistungsflüssigkeitschro

matographie (HPLC)

Trennung und Quantifizierung

von Epinephrin und

verwandten

Substanzen/Verunreinigungen.

Spezifische Grenzwerte für

bekannte und unbekannte

Verunreinigungen.[2][3][4]

Vergleich von Epinephrin-Salzen: Stabilität
Die Wahl des Epinephrin-Salzes kann die Stabilität der Formulierung beeinflussen. Eine Studie

zur thermischen Stabilität verschiedener Epinephrin-Formulierungen zeigte, dass Fumarat- und

Maleat-Salze die geringste Masseverlust und Verfärbung bei längerer Hitzeeinwirkung

aufwiesen, während Hydrochlorid- und Bitartrat-Salze eine signifikante Reduzierung der

Wirksamkeit zeigten.[5]
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Epinephrin-Salz
Thermische Stabilität (Masseverlust &
Wirksamkeit)

Bitartrat

Geringere Stabilität, Verfärbung und

signifikanter Wirkungsverlust bei

Hitzeeinwirkung.[5]

Hydrochlorid (HCl)
Geringere Stabilität, begleitet von Verfärbung

bei Hitzeeinwirkung.[5]

Fumarat
Hohe Thermostabilität mit geringem

Masseverlust und geringer Verfärbung.[5]

Maleat
Hohe Thermostabilität mit geringem

Masseverlust und geringer Verfärbung.[5]

Obwohl Bitartrat und HCl weniger thermostabil sind, werden sie aufgrund ihrer guten

Wasserlöslichkeit und etablierten Verwendung häufig eingesetzt.[6][7]

Experimentelle Protokolle
Nachfolgend finden Sie detaillierte Methoden für Schlüssel-Experimente, die auf den

Monographien der Arzneibücher und veröffentlichter Literatur basieren.

Gehaltsbestimmung mittels Titration (gemäß USP)
Zweck: Bestimmung des prozentualen Gehalts von Epinephrinbitartrat in der Probe.

Methodik:

Etwa 500 mg Epinephrinbitartrat genau einwiegen.

In 20 ml Eisessig lösen, falls erforderlich leicht erwärmen.

Kristallviolett-Indikatorlösung hinzufügen.

Mit 0,1 N Perchlorsäure titrieren.

Eine Blindwertbestimmung durchführen und gegebenenfalls korrigieren.
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Jeder ml 0,1 N Perchlorsäure entspricht 33,33 mg C₉H₁₃NO₃·C₄H₆O₆.[1]

Bestimmung von verwandten Substanzen mittels HPLC
Zweck: Trennung und Quantifizierung von bekannten Verunreinigungen wie Norepinephrin und

Adrenalon sowie anderen nicht spezifizierten Verunreinigungen.

Methodik (Beispielmethode):

Säule: C18, 4,6 mm x 150 mm, 5 µm Partikelgröße (L1-Klassifizierung gemäß USP).[8]

Mobile Phase: Eine Mischung aus Wasser und Methanol (50:50) mit 1% 1-Octansulfonsäure,

eingestellt auf einen pH-Wert von 3,0 mit Phosphorsäure.[8]

Flussrate: 1,0 ml/min.[8]

Detektion: UV bei 279 nm.[4]

Probenvorbereitung: Die Probe in der mobilen Phase auflösen.

Standardlösungen: Standardlösungen von Epinephrinbitartrat, Norepinephrinbitartrat und

Adrenalon-HCl in bekannter Konzentration herstellen.[3]

Systemeignungstest: Die Auflösung zwischen dem Epinephrin- und dem Norepinephrin-Peak

muss mindestens 2,0 betragen.

Grenzwertprüfung auf Norepinephrinbitartrat mittels
TLC (gemäß USP)
Zweck: Semiquantitativer Nachweis der Verunreinigung Norepinephrinbitartrat.

Methodik:

Standardlösung (Norepinephrin): Eine Lösung mit einer bekannten Konzentration von 0,80

mg/ml USP Norepinephrinbitartrat RS in Methanol herstellen.[1]

Testlösung: 200 mg Epinephrinbitartrat in 1,0 ml Wasser lösen und mit Methanol auf 10,0 ml

verdünnen.[1]
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Prozedur: Jeweils 5 µl der Standard- und Testlösung auf eine geeignete

Dünnschichtchromatographie-Platte auftragen.

Die Platte in einer geeigneten Laufmittel-Mischung entwickeln.

Nach dem Trocknen die Flecken visualisieren (z.B. unter UV-Licht oder mit einem

geeigneten Sprühreagenz).

Die Intensität des Norepinephrin-Flecks in der Testlösung darf die Intensität des Flecks in der

Standardlösung nicht überschreiten.[1]

Visualisierungen
Die folgenden Diagramme illustrieren den Arbeitsablauf der Reinheitsprüfung und den

Signalweg, in dem Epinephrin eine entscheidende Rolle spielt.
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Abbildung 1: Allgemeiner Arbeitsablauf zur Reinheitsprüfung von Epinephrinbitartrat.
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Abbildung 2: Vereinfachter Signalweg von Epinephrin über adrenerge Rezeptoren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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